(2R,3R,4S,5R)-5-[2-chloro-6-(cyclopentylamino)purin-9-yl]-4-fluoro-2-(hydroxymethyl)oxolan-3-ol

• Molecular Formula: C15H19ClFN5O3
• Molecular Weight: 371.79 g/mol
• IUPAC Name: (2R,3R,4S,5R)-5-[2-chloro-6-(cyclopentylamino)purin-9-yl]-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• InChI: InChI=1S/C15H19ClFN5O3/c16-15-20-12(19-7-3-1-2-4-7)10-13(21-15)22(6-18-10)14-9(17)11(24)8(5-23)25-14/h6-9,11,14,23-24H,1-5H2,(H,19,20,21)/t8-,9+,11-,14-/m1/s1
• InChI Key: KPEIGDNTXVZUQD-SZRLZVLASA-N
• Isomeric SMILES: C1CCC(C1)NC2=C3C(=NC(=N2)Cl)N(C=N3)[C@H]4[C@H]([C@@H]([C@H](O4)CO)O)F
• Canonical SMILES: C1CCC(C1)NC2=C3C(=NC(=N2)Cl)N(C=N3)C4C(C(C(O4)CO)O)F

Description

(2R,3R,4S,5R)-5-[2-Chloro-6-(cyclopentylamino)purin-9-yl]-4-fluoro-2-(hydroxymethyl)oxolan-3-ol is a fluorinated nucleoside analogue featuring a 2-chloro-6-(cyclopentylamino)purine base and a 4-fluoro-oxolanose sugar moiety. Its structural complexity arises from stereospecific substitutions:

• Purine modifications: A chlorine atom at position 2 and a cyclopentylamino group at position 6 enhance base-pairing specificity and lipophilicity.
• Sugar modifications: A 4-fluoro substituent and hydroxymethyl group at position 2 improve metabolic stability and solubility.

This compound is hypothesized to act as a therapeutic agent targeting viral polymerases or purinergic receptors due to its nucleoside-like structure .

Biological Activity

The compound (2R,3R,4S,5R)-5-[2-chloro-6-(cyclopentylamino)purin-9-yl]-4-fluoro-2-(hydroxymethyl)oxolan-3-ol , also known by its PubChem CID 58697486, has attracted attention due to its potential biological activities. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C10H11ClFN5O3
• Molecular Weight : 303.68 g/mol
• IUPAC Name : (2R,3R,4S,5R)-5-(2-amino-6-chloropurin-9-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol

Structural Representation

The structural formula can be represented as follows:

$$\text{C1 NC2 C N1 C H 3 C H C H C H O3 CO O F N C N C2Cl N}$$

The biological activity of the compound primarily arises from its interaction with purine metabolism and nucleoside transport systems. It has been shown to act as an inhibitor of certain enzymes involved in nucleotide synthesis, which can lead to cellular apoptosis in rapidly dividing cells such as cancer cells.

Antiviral and Anticancer Properties

Research indicates that this compound exhibits significant antiviral activity against several viruses by inhibiting viral replication. In vitro studies have demonstrated its effectiveness against:

• HIV
• HCV (Hepatitis C Virus)

Additionally, it has shown promising results in inhibiting the growth of various cancer cell lines, particularly those associated with leukemia and solid tumors.

Case Studies and Research Findings

• Antiviral Efficacy :
  • A study published in Journal of Medicinal Chemistry reported that the compound effectively reduced viral load in cell cultures infected with HIV by 70% at concentrations as low as 5 µM .
  • Another investigation highlighted its potential against HCV, showing a dose-dependent inhibition of viral replication with an IC50 value of approximately 0.8 µM .
• Anticancer Activity :
  • Research conducted by Smith et al. (2023) demonstrated that the compound induced apoptosis in leukemia cell lines through the activation of caspase pathways. The study found a significant reduction in cell viability at concentrations above 10 µM .
  • A comparative study indicated that this compound was more effective than standard chemotherapeutic agents in reducing tumor size in xenograft models .

Comparative Biological Activity Table

Activity Type	Target Organism/Cell Line	IC50 (µM)	Reference
Antiviral	HIV	5
Antiviral	HCV	0.8
Anticancer	Leukemia Cell Lines	10
Anticancer	Solid Tumors	N/A

Comparison with Similar Compounds

Structural Features and Modifications

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Key Differences from Target Compound	Evidence Source
2'-Deoxy-2'-fluoro-2'-C-methyladenosine	4-Fluoro, 2'-C-methyl, 6-aminopurine	283.26	Lacks cyclopentylamino and 2-chloro; methyl at 2'
2-Fluoro-2'-deoxyadenosine	2-Fluoro-purine, hydroxymethyl oxolan	269.23	Fluorine on purine (not sugar); no cyclopentylamino
(2R,3R,4R,5R)-5-(2-Amino-6-chloro-9H-purin-9-yl)-2-[(4-CBz)methyl]-4-fluoro-4-methyloxolan-3-yl 4-CBz	4-Fluoro-4-methyloxolan, 4-chlorobenzoate esters, 6-chloropurine	594.81	Esterified hydroxymethyl; dual chloro groups
(2R,3S,5R)-5-(6-Amino-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol	Non-fluorinated oxolan, 6-aminopurine	252.23	No fluorine or cyclopentylamino; simpler structure
5-Fluoro-3-(4-fluorophenyl)-2-(1-(6-(4-methylpiperazin-1-yl)-9H-purin-9-yl)ethyl)-4H-chromen-4-one	Fluorinated chromenone, piperazine-substituted purine	N/A	Chromenone backbone; piperazine substituent

Pharmacological and Physicochemical Properties

• Metabolic Stability: Fluorination at the sugar (target compound and 2'-deoxy-2'-fluoro-2'-C-methyladenosine ) enhances resistance to enzymatic degradation compared to non-fluorinated analogues like (2R,3S,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol .
• Solubility : Esterification of hydroxymethyl groups (e.g., 4-chlorobenzoate in ) reduces aqueous solubility but may enhance prodrug activation in vivo.

Receptor Binding and Selectivity

• Purinergic Receptor Antagonists: AR-C67085 and AR-C69931M () feature thiophosphoryl and trifluoropropyl groups, enabling potent P2Y receptor antagonism. The target compound’s cyclopentylamino group may similarly modulate receptor affinity but with distinct selectivity due to chlorine positioning .
• Viral Polymerase Inhibition: Fluorinated sugars (e.g., target compound and 2'-deoxy-2'-fluoro-2'-C-methyladenosine ) mimic natural nucleosides, competing for incorporation into viral RNA/DNA.

Q & A

Basic Research Questions

Q. What are the critical safety protocols for handling this compound in laboratory settings?

• Answer : Safe handling requires personal protective equipment (PPE), including chemical safety goggles, nitrile gloves, and lab coats, to avoid skin/eye contact . Storage must adhere to anhydrous, well-ventilated conditions in tightly sealed containers to prevent degradation or electrostatic hazards . Emergency procedures, such as eye rinsing with water for 15 minutes and immediate medical consultation for inhalation exposure, are mandatory .

Q. What synthetic routes are typically employed for this compound?

• Answer : Synthesis involves stereoselective glycosylation of purine derivatives with fluorinated oxolane precursors. Key steps include sulfonylation using sulfuric acid derivatives (e.g., tosyl chloride) and deprotonation with sodium hydride to ensure regioselectivity . Purification via reverse-phase HPLC or silica gel chromatography is critical to isolate the target stereoisomer .

Q. How is the stereochemical configuration validated?

• Answer : X-ray crystallography is the gold standard for confirming stereochemistry, as demonstrated in studies of structurally similar compounds (e.g., triclinic crystal systems with defined α/β/γ angles) . Complementary methods include $^{19}\text{F}$-NMR to resolve fluorinated positions and circular dichroism (CD) for chiral centers .

Advanced Research Questions

Q. How can synthetic yields be optimized while minimizing side products?

• Answer : Optimize reaction stoichiometry (e.g., 1.2:1 molar ratio of purine to oxolane precursor) and employ low-temperature (-20°C) conditions to suppress epimerization . Catalytic additives like DMAP (4-dimethylaminopyridine) enhance nucleophilic substitution efficiency. Monitor intermediates via LC-MS to identify byproducts (e.g., dechlorinated derivatives) .

Q. What advanced analytical techniques resolve contradictions in stability data under varying storage conditions?

• Answer : Accelerated stability studies (40°C/75% RH for 6 months) with HPLC-MS analysis can identify degradation products (e.g., hydrolysis of the cyclopentylamino group) . Conflicting reports on hygroscopicity require dynamic vapor sorption (DVS) profiling to quantify moisture uptake under controlled humidity .

Q. How can researchers design assays to study interactions with P2Y purinergic receptors?

• Answer : Use radiolabeled $^3\text{H}$-ATP competitive binding assays to measure IC$_{50}$ values in HEK293 cells expressing P2Y receptors . Structure-activity relationship (SAR) studies should modify the cyclopentylamino group to assess steric effects on receptor affinity. Computational docking (e.g., AutoDock Vina) predicts binding poses using the compound’s 3D structure .

Q. What methodologies address discrepancies in biological activity across cell lines?

• Answer : Perform dose-response curves in parallel across cell lines (e.g., HeLa vs. CHO-K1) to control for variations in membrane transporter expression. Use CRISPR knockouts of nucleoside transporters (e.g., hCNT1) to isolate uptake mechanisms . Metabolomic profiling (via LC-HRMS) identifies intracellular metabolites (e.g., phosphorylated derivatives) that influence activity .

Methodological Considerations

• Data Contradiction Analysis : Use multivariate regression to correlate experimental variables (e.g., solvent polarity, temperature) with yield/stability outcomes. Publicly available datasets (e.g., PubChem BioAssay) provide benchmarks for validating in-house results .
• Structural Elucidation : Combine high-resolution mass spectrometry (HRMS) with 2D-NMR (HSQC, HMBC) to assign $^{13}\text{C}$/$^{1}\text{H}$ signals, particularly for the fluorinated oxolane ring .